Cas no 618383-49-6 (3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid)
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid
- G23116
- AKOS002392811
- STK500654
- 5-(4-bromophenyl)-1H-pyrazole-4-carboxylic acid
- LS-02799
- 3-(4-Bromophenyl)-pyrazole-4-carboxylic acid
- 618383-49-6
- LH0007
- ALBB-007494
- EN300-1913270
- MFCD03834508
- 3-(4-bromophenyl)-1H-pyrazole-4-carboxylicacid
-
- MDL: MFCD03834508
- Inchi: 1S/C10H7BrN2O2/c11-7-3-1-6(2-4-7)9-8(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
- InChI Key: CDRHLGAXQKDZDT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(C(=O)O)C=NN1
Computed Properties
- Exact Mass: 265.96911
- Monoisotopic Mass: 265.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 65.98
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038661-500mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 500mg |
1136CNY | 2021-05-07 | ||
| TRC | B022230-250mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 250mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B022230-500mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 500mg |
$ 475.00 | 2022-06-07 | ||
| TRC | B022230-1000mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 1g |
$ 765.00 | 2022-06-07 | ||
| Chemenu | CM332335-1g |
5-(4-Bromophenyl)-1h-pyrazole-4-carboxylic acid |
618383-49-6 | 95%+ | 1g |
$204 | 2023-02-02 | |
| abcr | AB406634-500 mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 500MG |
€254.60 | 2023-01-22 | ||
| abcr | AB406634-1 g |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 1g |
€322.50 | 2023-06-17 | ||
| abcr | AB406634-5 g |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 5g |
€907.00 | 2023-06-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038661-500mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid |
618383-49-6 | 500mg |
1136.0CNY | 2021-07-13 | ||
| abcr | AB406634-500mg |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid; . |
618383-49-6 | 500mg |
€269.00 | 2025-04-17 |
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid
Comprehensive Overview of 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618383-49-6)
3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618383-49-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated pyrazole derivative features a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure, combining a 4-bromophenyl moiety with a pyrazole ring, has garnered significant attention in drug discovery, particularly for targeting inflammation and metabolic disorders.
In recent years, the demand for heterocyclic building blocks like 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid has surged due to their role in designing kinase inhibitors and GPCR modulators. Researchers frequently search for "pyrazole carboxylic acid applications" or "CAS 618383-49-6 synthesis protocol," reflecting its relevance in medicinal chemistry. The compound’s electron-withdrawing bromine substituent enhances its reactivity in cross-coupling reactions, aligning with trends in green chemistry and atom-efficient synthesis.
From a technical perspective, 618383-49-6 exhibits a melting point range of 210–215°C and is typically supplied as a white to off-white crystalline powder. Its solubility profile—soluble in polar aprotic solvents like DMSO but sparingly soluble in water—makes it ideal for high-throughput screening assays. Analytical methods such as HPLC and LC-MS are commonly employed to verify its purity, which often exceeds 97% in commercial batches. These characteristics address frequent queries like "how to characterize 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid" or "solubility of CAS 618383-49-6."
The compound’s applications extend to crystal engineering, where its hydrogen-bonding capability facilitates the design of co-crystals for improved drug formulations. This aligns with industry efforts to enhance bioavailability of poorly soluble APIs. Additionally, its 4-bromophenyl group serves as a handle for Suzuki-Miyaura couplings, a popular topic in "Pd-catalyzed reactions" searches. Such versatility explains its inclusion in catalogs from major suppliers like Sigma-Aldrich and TCI Chemicals.
Environmental and regulatory considerations are also critical. While 3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid is not classified as hazardous under GHS, proper handling guidelines recommend PPE to avoid irritation. Its stability under ambient conditions (room temperature storage) and compatibility with microwave-assisted synthesis further boost its utility in modern labs. These attributes respond to trending searches like "stability of bromophenyl pyrazole derivatives" and "scalable synthesis of 618383-49-6."
In conclusion, CAS 618383-49-6 represents a pivotal pharmacophore scaffold with multidisciplinary applications. Its synergy with AI-driven drug design tools and automated synthesis platforms positions it at the forefront of small-molecule innovation. As research into pyrazole-based therapeutics expands, this compound will likely remain a staple in the toolkit of synthetic and medicinal chemists worldwide.
618383-49-6 (3-(4-Bromophenyl)-1H-pyrazole-4-carboxylic acid) Related Products
- 54952-71-5(3-methyl-5-phenyl-1h-pyrazole-4-carboxylic acid)
- 696646-49-8(3-(3-Bromophenyl)-1H-pyrazole-4-carbaldehyde)
- 879996-81-3(1H-Pyrazole-4-carboxylic acid, 3-(4-carboxyphenyl)-)
- 879996-70-0(3-(3-Bromophenyl)-1H-pyrazole-4-carboxylic acid)
- 879996-75-5(3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid)
- 1150163-77-1(Methyl 3-(4-bromophenyl)pyrazole-4-carboxylate)
- 5504-65-4(3-Phenyl-1H-pyrazole-4-carboxylic acid)
- 618383-44-1(3-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid)
- 879996-72-2(3-(3-methylphenyl)-1H-pyrazole-4-carboxylic Acid)
- 350997-68-1(3-(4-Bromophenyl)-1H-pyrazole-4-carbaldehyde)